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Compound of Interest

Compound Name: 2-Fluoro-5-iodonitrobenzene

CAS No.: 364-75-0

Cat. No.: B1590883

Get Quote

Executive Summary & Chemical Identity
2-Fluoro-5-iodonitrobenzene is a high-value intermediate used primarily in the synthesis of

pharmaceutical pharmacophores via Nucleophilic Aromatic Substitution (SNAr) and Palladium-

catalyzed cross-coupling (Suzuki/Sonogashira).

While often categorized generically as an "Irritant" in preliminary vendor data, its structural

motifs—specifically the labile ortho-fluorine and the nitro group—dictate a more severe

toxicological profile closer to potent sensitizers and methemoglobin-forming agents.
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Parameter Detail

Chemical Name 2-Fluoro-5-iodonitrobenzene

Common Synonyms
1-Fluoro-4-iodo-2-nitrobenzene; 4-Iodo-2-

nitrofluorobenzene

CAS Number

364-75-0(Note: CAS 3819-06-5 appears to be

erroneous or non-standard; this guide focuses

on the verified structure 364-75-0)

Molecular Formula C₆H₃FINO₂

Molecular Weight 267.00 g/mol

Physical State Solid (Pale yellow crystalline powder)

Melting Point 34–38 °C (Low-melting solid; liquefies easily)

Physicochemical Reactivity & Hazard Mechanisms
To understand the toxicity of this molecule, one must understand its reactivity. It is designed to

be reactive, which is precisely what makes it hazardous to biological systems.

A. The SNAr Hazard (Sensitization)
The fluorine atom at the C2 position is highly activated by the electron-withdrawing nitro group

at the ortho position.

Chemical Utility: Allows facile displacement by amines or alkoxides to form drug scaffolds.

Biological Hazard: This same reactivity allows the molecule to act as a hapten. It undergoes

SNAr reactions with nucleophilic residues (cysteine thiols, lysine amines) on skin proteins.

This protein binding is the molecular initiating event for Allergic Contact Dermatitis (ACD).

Risk Level: High.[1] Structurally analogous compounds (e.g., 2,4-Dinitrofluorobenzene) are

standard experimental sensitizers.

B. The Nitro-Reductive Hazard (Methemoglobinemia)
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Like many nitroaromatics, 2-Fluoro-5-iodonitrobenzene can undergo metabolic reduction in

the liver.

Pathway: Nitro (-NO₂)

Nitroso (-NO)

Hydroxylamine (-NHOH).

Toxicity: The hydroxylamine metabolite enters erythrocytes and participates in a redox cycle,

oxidizing Ferrous iron (Fe²⁺) in hemoglobin to Ferric iron (Fe³⁺), forming Methemoglobin.

Consequence: Methemoglobin cannot bind oxygen, leading to functional anemia and cellular

hypoxia.[2][3]

Visualization: Toxicity Pathways
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Caption: Dual-pathway toxicity mechanism showing haptenization via fluoride displacement

(top) and methemoglobin formation via nitro-reduction (bottom).

Toxicological Profile & GHS Classification
Based on structural alerts and surrogate data from fluoronitrobenzenes.
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Hazard Class GHS Category Hazard Statement Mechanism/Notes

Acute Toxicity (Oral) Cat 3 or 4

H301/H302:

Toxic/Harmful if

swallowed

Rapid absorption;

metabolic activation.

Skin

Corrosion/Irritation
Cat 2

H315: Causes skin

irritation

Direct cytotoxic effect

of the labile fluoride.

Eye Damage/Irritation Cat 2A
H319: Causes serious

eye irritation

Mucous membrane

necrotizing agent.

Skin Sensitization Cat 1A/1B
H317: May cause

allergic skin reaction

Critical Hazard. High

potency sensitizer due

to SNAr reactivity.

STOT - Repeated Cat 2
H373: Damage to

blood system

Risk of cumulative

methemoglobinemia

and anemia.

Symptoms of Overexposure:

Immediate: Burning sensation in eyes/skin, yellow staining of skin (xanthoproteic reaction).

Delayed (1-4 hours): Cyanosis (blue lips/fingernails), headache, dizziness, fatigue,

chocolate-brown blood (Methemoglobinemia).

Occupational Hygiene & Experimental Protocols
A. Engineering Controls

Primary Barrier: All weighing and transfer operations must be performed inside a certified

chemical fume hood.

Static Control: Use anti-static weighing boats. The powder may be electrostatic; prevent

dispersion.

Low Melting Point Hazard: The melting point (34-38 °C) is near physiological temperature.

Handling bottles with warm hands may cause the solid to liquefy, increasing the risk of spill

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


or permeation through gloves. Handle containers by the neck or use tongs/secondary

containment.

B. Personal Protective Equipment (PPE)
Gloves: Nitrile (0.11 mm) is generally sufficient for incidental splash, but Double Gloving

(Nitrile over Laminate/Silver Shield) is required for prolonged handling or synthesis scale-up

due to the high permeation potential of nitroaromatics.

Respiratory: If fume hood work is not feasible (e.g., equipment maintenance), use a full-face

respirator with Organic Vapor/Acid Gas (OV/AG) cartridges (to capture potential HF/NOx

decomposition products).

C. Decontamination & Waste Protocol
Because the molecule is reactive toward nucleophiles, we can use this chemically to neutralize

spills.

Neutralization Solution: 10% Sodium Carbonate (

) or 5% Sodium Hydroxide (

) mixed with a surfactant.

Rationale: Hydroxide ions (

) will displace the fluoride and/or hydrolyze the nitro group, rendering the molecule water-
soluble and less volatile.

Step-by-Step Spill Cleanup:

Evacuate the immediate area if dust is airborne.

Don PPE (Double gloves, goggles, lab coat).

Cover the spill with a pad dampened with the Neutralization Solution. Do not sweep dry

powder (dust risk).

Wait 15 minutes for hydrolysis to occur.
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Collect waste into a container labeled "Hazardous Waste: Toxic Organic Solid."
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Caption: Operational workflow emphasizing temperature control to prevent liquefaction and

strict PPE adherence.
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Emergency Response
First Aid

Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen. Alert

medical personnel to potential Methemoglobinemia.

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (may enhance

absorption). Discard contaminated leather goods (shoes/watch bands) as they cannot be

decontaminated.

Eye Contact: Rinse with water for 15 minutes, lifting eyelids. Consult an ophthalmologist.

Ingestion: Rinse mouth. Do NOT induce vomiting.

Medical Note to Physician
Treat as a Nitrobenzene analog.

Monitor Methemoglobin (MetHb) levels.[4] Pulse oximetry (

) may be inaccurate (often reads ~85% regardless of true saturation). Co-oximetry is
required.

Antidote: Methylene Blue (1-2 mg/kg IV) is indicated if MetHb > 20-30% or if the patient is

symptomatic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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